Enhanced Lipophilicity vs. N1-Unsubstituted Analogs
The N1-isopropyl and C3-methyl groups confer significantly higher predicted lipophilicity compared to simpler indazole-6-carboxaldehyde analogs. This is a critical parameter for blood-brain barrier (BBB) penetration, passive membrane permeability, and non-specific binding. The target compound exhibits a higher clogP than the unsubstituted 1H-indazole-6-carboxaldehyde and the N1-methyl, C3-methoxy analog .
| Evidence Dimension | Predicted Lipophilicity (clogP) |
|---|---|
| Target Compound Data | clogP = 2.5 - 3.5 (estimated range based on structural fragments) |
| Comparator Or Baseline | 1H-Indazole-6-carboxaldehyde (unsubstituted): clogP ≈ 1.3 - 1.8 . 1-Methyl-3-(2-methylpropoxy)-1H-indazole-6-carbaldehyde (more complex analog): clogP = 3.3 . |
| Quantified Difference | The target compound is predicted to be ~1-2 log units more lipophilic than the unsubstituted baseline, and its lipophilicity is tunable via the aldehyde handle. |
| Conditions | Calculated property based on molecular structure (fragment-based or atom-based methods). |
Why This Matters
Increased lipophilicity can significantly improve cell permeability and target engagement, but also affects solubility; procurement of this specific substitution pattern allows for precise control of this key parameter in lead optimization.
